Suberoylanilide Hydroxamic Acid β-D-Glucuronide
Suberoylanilide Hydroxamic Acid β-D-Glucuronide
Brand Name:
Vulcanchem
CAS No.:
863456-50-2
VCID:
VC0021378
InChI:
InChI=1S/C20H28N2O9/c23-13(21-12-8-4-3-5-9-12)10-6-1-2-7-11-14(24)22-31-20-17(27)15(25)16(26)18(30-20)19(28)29/h3-5,8-9,15-18,20,25-27H,1-2,6-7,10-11H2,(H,21,23)(H,22,24)(H,28,29)/t15-,16-,17+,18-,20-/m0/s1
SMILES:
C1=CC=C(C=C1)NC(=O)CCCCCCC(=O)NOC2C(C(C(C(O2)C(=O)O)O)O)O
Molecular Formula:
C₂₀H₂₈N₂O₉
Molecular Weight:
440.44
Suberoylanilide Hydroxamic Acid β-D-Glucuronide
CAS No.: 863456-50-2
Reference Standards
VCID: VC0021378
Molecular Formula: C₂₀H₂₈N₂O₉
Molecular Weight: 440.44
CAS No. | 863456-50-2 |
---|---|
Product Name | Suberoylanilide Hydroxamic Acid β-D-Glucuronide |
Molecular Formula | C₂₀H₂₈N₂O₉ |
Molecular Weight | 440.44 |
IUPAC Name | (2S,3S,4S,5R,6S)-6-[(8-anilino-8-oxooctanoyl)amino]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid |
Standard InChI | InChI=1S/C20H28N2O9/c23-13(21-12-8-4-3-5-9-12)10-6-1-2-7-11-14(24)22-31-20-17(27)15(25)16(26)18(30-20)19(28)29/h3-5,8-9,15-18,20,25-27H,1-2,6-7,10-11H2,(H,21,23)(H,22,24)(H,28,29)/t15-,16-,17+,18-,20-/m0/s1 |
SMILES | C1=CC=C(C=C1)NC(=O)CCCCCCC(=O)NOC2C(C(C(C(O2)C(=O)O)O)O)O |
Synonyms | 1-O-[[1,8-Dioxo-8-(phenylamino)octyl]amino]-β-D-glucopyranuronic Acid; Vorinostat glucuronide |
PubChem Compound | 44425383 |
Last Modified | Nov 11 2021 |
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